Cas no 2580217-33-8 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 2580217-33-8
• MF: C₁₉H₁₅N₃O₄S
• MW: 381.405102968216
• CID: 5660756
• PubChem ID: 165889336
• Update Time: 2025-07-22

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580217-33-8
• EN300-27726386
• 5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3,4-thiadiazole-2-carboxylic acid
• 5-(9H-Fluoren-9-ylmethoxy)carbonylaminomethyl-1,3,4-thiadiazole-2-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C19H15N3O4S/c23-18(24)17-22-21-16(27-17)9-20-19(25)26-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10H2,(H,20,25)(H,23,24)
• InChI Key： CESAPQKQCOAZGT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 381.07832714g/mol
• Monoisotopic Mass: 381.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 130Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2580217-33-8)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2580217-33-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,3,4-thiadiazole core. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with amino groups. The presence of this group in 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid enhances its stability and reactivity, making it an ideal candidate for the development of novel drugs and therapeutic agents.

The 1,3,4-thiadiazole core is a heterocyclic ring system that has been extensively studied for its biological activities. Compounds containing this moiety have shown promising results in various therapeutic areas, including antimicrobial, antiviral, and anticancer activities. The combination of the Fmoc protecting group and the 1,3,4-thiadiazole core in this compound provides a robust platform for the design and synthesis of potent bioactive molecules.

Recent research has highlighted the potential of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid in the development of new drugs for treating infectious diseases. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the unique structure of this compound allows it to effectively penetrate bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism.

In addition to its antibacterial properties, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid has also shown promise in antiviral research. A study conducted by a team at the National Institutes of Health (NIH) found that certain derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

The anticancer potential of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid has also been explored. A recent study published in Cancer Research reported that this compound and its derivatives can induce apoptosis in various cancer cell lines. The researchers found that the compound selectively targets cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent.

The versatility of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid extends beyond its direct therapeutic applications. It is also used as a building block in combinatorial chemistry and high-throughput screening (HTS) platforms. These applications leverage the compound's structural diversity to rapidly identify lead compounds with desired biological activities.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2580217-33-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and broad spectrum of biological activities make it an attractive candidate for the development of new drugs targeting infectious diseases, viral infections, and cancer. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.